Cas no 1228879-34-2 (1-(3-Bromophenyl)cyclobutanamine hydrochloride)

1-(3-Bromophenyl)cyclobutanamine hydrochloride is a brominated arylcyclobutylamine derivative with potential applications in pharmaceutical and chemical research. The compound features a cyclobutylamine core substituted with a 3-bromophenyl group, offering a rigid structural motif that may be useful in medicinal chemistry for probing receptor interactions or as a synthetic intermediate. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The bromine substituent provides a reactive site for further functionalization via cross-coupling or nucleophilic substitution reactions. This compound is suited for use in drug discovery, particularly in the development of CNS-targeted molecules or as a building block in organic synthesis. Proper handling under controlled conditions is recommended due to its reactive nature.
1-(3-Bromophenyl)cyclobutanamine hydrochloride structure
1228879-34-2 structure
Product Name:1-(3-Bromophenyl)cyclobutanamine hydrochloride
CAS No:1228879-34-2
MF:C10H13BrClN
MW:262.573920965195
MDL:MFCD09864774
CID:1033151
PubChem ID:46835515
Update Time:2025-08-03

1-(3-Bromophenyl)cyclobutanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Bromophenyl)cyclobutanamine hydrochloride
    • 1-(3-Bromophenyl)cyclobutamine hydrochloride
    • 1-(3-Bromophenyl)cyclobutan-1-amine hydrochloride
    • 1-(3-bromophenyl)cyclobutanamine HCl
    • 1-Amino-1-(3-bromophenyl)cyclobutane hydrochloride
    • AK119921
    • CTK8C6548
    • KB-213682
    • MFCD09864774
    • SY101808
    • DTXSID70676438
    • DB-115785
    • LCTUCCMRTJSTME-UHFFFAOYSA-N
    • 1-(3-bromo-phenyl)-cyclobutanamine hydrochloride
    • 1228879-34-2
    • 1-(3-bromophenyl)cyclobutan-1-amine;hydrochloride
    • SCHEMBL14738090
    • AKOS015847709
    • KS-6776
    • 1-(3-Bromophenyl)cyclobutan-1-amine--hydrogen chloride (1/1)
    • 1-(3-Bromophenyl)cyclobutanaminehydrochloride
    • CS-0129521
    • Cyclobutanamine, 1-(3-bromophenyl)-, hydrochloride (1:1)
    • MDL: MFCD09864774
    • Inchi: 1S/C10H12BrN.ClH/c11-9-4-1-3-8(7-9)10(12)5-2-6-10;/h1,3-4,7H,2,5-6,12H2;1H
    • InChI Key: LCTUCCMRTJSTME-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1(CCC1)N.Cl

Computed Properties

  • Exact Mass: 260.99199g/mol
  • Monoisotopic Mass: 260.99199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

1-(3-Bromophenyl)cyclobutanamine hydrochloride Pricemore >>

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